Cas no 1261443-96-2 (3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261443-96-2
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 4929278
• Update Time: 2025-08-05

3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)19-9-3-1-2-7(4-9)8-5-10(16)11(18)17-6-8/h1-6H,16H2,(H,17,18)
• InChI Key： FWHCLJZCDLWDOC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CNC(C(=C1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261443-96-2)

3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261443-96-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a hydroxyl group, and a trifluoromethoxy-substituted phenyl moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The trifluoromethoxy substituent is particularly noteworthy due to its ability to modulate the lipophilicity and electronic properties of the molecule. This substitution has been shown to enhance the binding affinity of compounds to various biological targets, making it a valuable moiety in drug design. The pyridine ring, on the other hand, is a common scaffold in medicinal chemistry due to its stability and ability to form hydrogen bonds, which can improve the pharmacokinetic properties of the compound.

Recent studies have explored the potential of 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has indicated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. A study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine effectively reduced the levels of reactive oxygen species (ROS) and protected neurons from apoptosis induced by oxidative stress.

In addition to its neuroprotective properties, 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine has shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The amino group in 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine plays a crucial role in its biological activity. Amino groups are known for their ability to form hydrogen bonds, which can enhance the interaction of the molecule with target proteins. This property is particularly important in drug design, as it can improve the selectivity and potency of the compound. Furthermore, the presence of an amino group can also influence the solubility and bioavailability of the molecule, which are critical factors in drug development.

The hydroxyl group in 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine adds another layer of complexity to its chemical structure. Hydroxyl groups can participate in hydrogen bonding and can also undergo various chemical reactions such as esterification and etherification. These reactions can be used to modify the compound's properties or to create prodrugs that are more stable or have improved pharmacokinetic profiles.

In terms of clinical development, 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine has shown promising results in preclinical studies, but further research is needed to evaluate its safety and efficacy in humans. Clinical trials are currently underway to assess its potential as a therapeutic agent for neurodegenerative diseases and inflammatory conditions. The results from these trials will provide valuable insights into the therapeutic potential of this compound and guide future drug development efforts.

From a synthetic chemistry perspective, 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine can be synthesized through a series of well-established organic reactions. One common approach involves the condensation of 2-hydroxypyridine with a suitable trifluoromethoxy-substituted benzaldehyde followed by reduction and subsequent functionalization steps to introduce the amino group. The synthesis process can be optimized to achieve high yields and purity levels, which are essential for pharmaceutical applications.

In conclusion, 3-Amino-2-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261443-96-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug development, particularly in the areas of neuroprotection and anti-inflammation. Ongoing research and clinical trials will further elucidate its therapeutic potential and guide its future development as a novel pharmaceutical agent.